N-(2,4-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H19N3O2S2/c1-4-21-17(23)16-14(7-8-24-16)20-18(21)25-10-15(22)19-13-6-5-11(2)9-12(13)3/h5-9H,4,10H2,1-3H3,(H,19,22)
• InChI Key: RKIBMOBKCNZTSQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=C(C=C(C=C3)C)C
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibitory Activity

N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid (4) and its nonclassical analogues demonstrate potent dual inhibitory activities against human TS and DHFR. Compound 4 is highlighted as the most potent dual inhibitor known to date for these enzymes, indicating significant potential in the development of chemotherapeutic agents. The study conducted by Gangjee et al. (2008) provides insight into the synthesis of these compounds and their efficacy, showing that the 5-substituted 2-amino-4-oxo-6-methylthieno[2,3-d]pyrimidine scaffold is highly conducive to dual human TS-DHFR inhibitory activity (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antimicrobial Activity

The compound's core structure, particularly the pyrimidinone and oxazinone derivatives fused with thiophene rings, has been explored for antimicrobial applications. A study by Hossan et al. (2012) synthesizes a series of related compounds aiming to develop new antimicrobial agents, indicating the versatility of this chemical scaffold in drug development for targeting microbial infections (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Structural and Molecular Insights

Studies also focus on the crystal structures of related compounds to understand the molecular basis of their activity. For instance, the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and similar compounds provide valuable insights into their conformation and potential interactions with biological targets, aiding in the design of more effective drugs (Subasri et al., 2016).